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Compound of Interest

4-Chloro-2,5-
Compound Name:
dimethylbenzenesulfonamide

Cat. No.: B1302046

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of 4-Chloro-2,5-dimethylbenzenesulfonamide, tailored for researchers, scientists,

and drug development professionals. Adherence to these procedures is critical for ensuring a

safe laboratory environment.

Chemical Identifier:

Name: 4-Chloro-2,5-dimethylbenzenesulfonamide
CAS Number: 219689-73-3
Molecular Formula: CBH10CINO2S[1][2]

Molecular Weight: 219.69 g/mol [1]

Hazard Summary: This chemical is classified as an irritant and is harmful if swallowed or in

contact with skin.[2][3] It may cause skin and eye irritation.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Chloro-2,5-

dimethylbenzenesulfonamide.
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PPE Category Item Specification

Nitrile or other chemical-

resistant gloves.[5] Double
Hand Protection Gloves gloving is recommended.[6]

Check for perforations before

use and change frequently.[5]

Chemical splash goggles are
_ ) required.[5] A face shield
Eye Protection Safety Goggles/Face Shield )
should be used when there is

a risk of splashing.[7][8]

A fully buttoned, long-sleeved
Body Protection Laboratory Coat laboratory coat made of low-
permeability fabric.[5][6]

All handling of the solid
compound should be
conducted in a certified
Respiratory Fume Hood / Respirator chemical fume hood.[5] If a
fume hood is not available, a
NIOSH/MSHA approved

respirator should be used.[9]

Operational Plan: Step-by-Step Handling

This section details the procedural steps for the safe handling of 4-Chloro-2,5-
dimethylbenzenesulfonamide in a laboratory setting.

1. Preparation and Area Inspection:

Ensure a certified chemical fume hood is functioning correctly.

Verify the immediate accessibility of an emergency eyewash station and safety shower.[9]

Clear the designated workspace of all non-essential items.
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Assemble all necessary apparatus for the experiment (e.g., glassware, spatulas, weighing
paper).

. Weighing and Preparation of Solutions:

Perform all weighing and handling of the solid chemical inside a chemical fume hood to
prevent inhalation of dust particles.

Use appropriate tools (e.g., spatula) to handle the chemical. Avoid creating dust.
If preparing a solution, add the solid to the solvent slowly to avoid splashing.
. During the Experiment:

Keep the container with 4-Chloro-2,5-dimethylbenzenesulfonamide tightly closed when
not in use.[4]

Avoid contact with skin and eyes.[10]
Wash hands thoroughly after handling, even if gloves were worn.[3][4]
Do not eat, drink, or smoke in the laboratory area.[3][9]
. In Case of a Spill:
Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,
sand).

Sweep up the absorbed material and place it into a suitable, labeled container for hazardous
waste disposal.[4][9]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
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Proper disposal of 4-Chloro-2,5-dimethylbenzenesulfonamide and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e Segregate waste containing 4-Chloro-2,5-dimethylbenzenesulfonamide from other
laboratory waste streams.

o Use separate, clearly labeled hazardous waste containers for solid waste and for solutions.
[11]

2. Container Management:

o Use compatible, leak-proof containers for waste collection. The original container can be
used if appropriate.[11]

o Label all waste containers with "HAZARDOUS WASTE" and the full chemical name: "4-
Chloro-2,5-dimethylbenzenesulfonamide”.[11]

o Keep waste containers tightly closed except when adding waste.[11]
3. Disposal Procedure:

» Dispose of contents and containers in accordance with all local, state, and federal
regulations. This typically involves transfer to an approved waste disposal plant.[3][4]

» Do not dispose of this chemical down the drain or in the regular trash.[10]

o Contaminated PPE (gloves, lab coat if grossly contaminated) should also be disposed of as
hazardous waste.

Experimental Workflow
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1. Prepare Work Area
(Fume Hood, Safety Equipment)

2. Don Required PPE

Preparation

3. Weigh Chemical in Fume Hood

4. Conduct Experiment

5. Decontaminate Work Area

6. Dispose of Waste Properly

7. Doff PPE

Cleanup & Disposal

Figure 1. Workflow for Handling 4-Chloro-2,5-dimethylbenzenesulfonamide

Click to download full resolution via product page

Caption: Figure 1: Workflow for Handling 4-Chloro-2,5-dimethylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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